Hexadecamethyl heptasiloxane

• CAS No.: 541-01-5
• Product Name: Hexadecamethyl heptasiloxane
• Molecular Formula: C16H48O6Si7
• Molecular Weight: 533.1 g/mol
• IUPAC Name: bis[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy]-dimethylsilane
• Standard InChI: InChI=1S/C16H48O6Si7/c1-23(2,3)17-25(7,8)19-27(11,12)21-29(15,16)22-28(13,14)20-26(9,10)18-24(4,5)6/h1-16H3
• Standard InChIKey: NFVSFLUJRHRSJG-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
• Canonical SMILES: C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
• Boiling Point: 270.0 °C; 286.8 °C
• Colorform: Liquid
• Density: 0.9012 g/cu cm at 20 °C
• Melting Point: -78.0 °C; -78 °C
• Description: Hexadecamethylheptasiloxane is an organosiloxane that is heptasiloxane in which all the hydrogens have been replaced by methyl groups.
• Purity: 95%
• Solubility: In water, 5.33X10-7 mg/L at 25 °C (est); Very soluble in benzene, ligroin
• Synonyms: Hepta(dimethylsiloxane); Hexadecamethyltridecaneheptasiloxane; bis[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethyl-silyl]oxy]-dimethyl-silane; bis[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy]-dimethylsilane; hexadecamethylheptasiloxane Basic
• Vapor Pressure: 0.00 mmHg; 5.55X10-4 mm Hg at 25 °C (extrapolated)
• PubChem Compound: 10912
• Last Modified: Nov 11 2021